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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the high-

temperature dyeing of polyester substrates using Disperse Orange 25 (C.I. 11227). This

document is intended for use in research and development settings.

Introduction
Disperse Orange 25 is a monoazo disperse dye characterized by its red-light orange hue. It is

primarily used for dyeing hydrophobic synthetic fibers, most notably polyester.[1][2] Due to the

compact and crystalline structure of polyester fibers, high temperatures (typically 130°C) are

required to swell the fibers, allowing the non-ionic, sparingly water-soluble dye molecules to

penetrate and fix within the polymer matrix.[3][4] This high-temperature exhaust dyeing method

ensures good dye uptake, and excellent fastness properties. The chemical structure of

Disperse Orange 25 is 3-[N-ethyl-4-[(4-nitrophenyl)diazenyl]anilino]propanenitrile.[5]

Properties of Disperse Orange 25
A summary of the key properties of Disperse Orange 25 is provided in the table below.
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Property Value References

C.I. Name Disperse Orange 25 [1]

C.I. Number 11227 [1]

CAS Registry Number 31482-56-1 [1]

Molecular Formula C₁₇H₁₇N₅O₂ [1][5]

Molecular Weight 323.35 g/mol [1][5]

Appearance Orange uniform powder [1]

Solubility Soluble in acetone and alcohol [6]

λmax 457 nm

Melting Point 170 °C (decomposes)

High-Temperature Exhaust Dyeing Protocol
This protocol details the standard high-temperature, high-pressure exhaust dyeing method for

polyester fabric with Disperse Orange 25.

Materials and Equipment
Polyester fabric

Disperse Orange 25

Dispersing agent (e.g., anionic)

Acetic acid (or a suitable buffer system)

Sodium hydrosulfite

Sodium hydroxide

Non-ionic detergent

High-temperature dyeing apparatus (e.g., laboratory-scale jet dyeing machine)
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Beakers, graduated cylinders, and stirring rods

pH meter

Heating and stirring plate

Water bath

Experimental Procedure
The high-temperature dyeing process for polyester with Disperse Orange 25 involves three

main stages: pre-treatment, dyeing, and after-treatment (reduction clearing).

Before dyeing, it is crucial to remove any impurities such as oils, waxes, and sizes from the

polyester fabric that could impede dye uptake.

Prepare a scouring bath containing 5 g/L of a non-ionic detergent and 2 g/L of sodium

carbonate.[7]

Submerge the polyester fabric in the bath and heat to 60°C for 30 minutes.[7]

Rinse the fabric thoroughly with warm water, followed by a cold water rinse.

Allow the fabric to air dry or use a laboratory oven at a low temperature.

Dye Dispersion Preparation: Create a paste by mixing the required amount of Disperse
Orange 25 powder with an equal amount of a dispersing agent and a small quantity of cold

water.[7] Stir until a smooth, lump-free paste is formed, then dilute with warm water (40-

50°C).[7]

Dye Bath Setup: Fill the dyeing vessel with water (a liquor ratio of 1:10 to 1:15 is common).

[3] Add a dispersing agent and acetic acid to adjust the pH to a range of 4.5-5.5.[3][8][9]

Fabric Loading: Introduce the pre-treated polyester fabric into the dye bath at approximately

60°C.[7] Allow the machine to run for 10-15 minutes to ensure the fabric is thoroughly

wetted.[7]

Dye Addition: Add the prepared dye dispersion to the bath.
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Temperature Increase: Raise the temperature of the dye bath from 60°C to 130°C at a

controlled rate of 1.5-2.0°C per minute.[3][7]

Dyeing: Maintain the temperature at 130°C for 45-60 minutes to facilitate dye diffusion and

fixation.[7][8][9]

Cooling: Cool the dye bath down to 70-80°C at a rate of approximately 2°C per minute.[7]

Drain the dye bath.

Rinsing: Rinse the dyed fabric with hot water, followed by a cold water rinse.[7]

This step is essential to remove any unfixed dye from the fabric surface, thereby improving

wash fastness.

Prepare a new bath at 50°C.[7]

Add sodium hydroxide (2 g/L) and sodium hydrosulfite (2-3 g/L) to the bath.[7]

Increase the temperature to 70-80°C and treat the fabric for 15-20 minutes.[7]

Drain the bath and rinse the fabric thoroughly with hot water, followed by a final cold water

rinse.

Dry the fabric.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the high-temperature

exhaust dyeing of polyester with Disperse Orange 25.
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Parameter Value/Range Unit Purpose References

Scouring

Temperature
60 °C

Removal of

impurities
[7]

Scouring Time 30 minutes --- [7]

Dyeing pH 4.5 - 5.5
Optimal for dye

exhaustion
[3][8][9]

Initial Dyeing

Temperature
60 °C

Fabric wetting

and chemical

addition

[7]

Heating Rate 1.5 - 2.0 °C/minute
Ensures level

dyeing
[3][7]

Final Dyeing

Temperature
130 °C

Swells fibers for

dye penetration
[3][8][9]

Dyeing Time at

130°C
45 - 60 minutes

Dye diffusion and

fixation
[7][8][9]

Cooling Rate ~2 °C/minute
Prevents fabric

creasing
[7]

Reduction

Clearing

Temperature

70 - 80 °C

Removal of

unfixed surface

dye

[7]

Reduction

Clearing Time
15 - 20 minutes --- [7]

Liquor Ratio 1:10 - 1:15 [3]

Visualizations
Experimental Workflow
The following diagram illustrates the complete experimental workflow for dyeing polyester with

Disperse Orange 25 using the high-temperature exhaust method.
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Caption: Workflow for High-Temperature Dyeing of Polyester.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b078578?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Dyeing Parameters
The interplay of key parameters is critical for successful high-temperature dyeing. The following

diagram illustrates these relationships.

High Temperature
(130°C)

Polyester Fiber Swelling

Acidic pH
(4.5-5.5)

Dye Fixation

Dyeing Time
(45-60 min)

Dye Penetration & Diffusion Dye Dispersion

Level (Uniform) Dyeing

Good Fastness Properties

Click to download full resolution via product page

Caption: Key Parameter Interdependencies in Polyester Dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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